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Compound of Interest

Compound Name: Selenium-75

Cat. No.: B078453

For researchers, scientists, and drug development professionals, adherence to strict safety
protocols is paramount, especially when handling radioactive materials. This guide provides
essential, immediate safety and logistical information for the proper disposal of Selenium-75
(Se-75), ensuring the protection of laboratory personnel and the environment.

Selenium-75 is a gamma-emitting radionuclide with a half-life of approximately 119.8 days.[1]
[2][3] Its proper disposal is critical and dictated by its physical form and activity level. The
primary methods for disposal include decay-in-storage (DIS), sanitary sewer release, and
transfer to a licensed radioactive waste disposal facility.

Immediate Safety Protocols

Before beginning any procedure involving Selenium-75, ensure all appropriate personal
protective equipment (PPE) is worn, including a lab coat, safety eyewear, and protective
gloves.[2] Work should be conducted in a designated area, and shielding, such as lead foil or
sheets, should be used when handling millicurie amounts to minimize radiation exposure.[1]

Waste Segregation and Characterization

Proper segregation of radioactive waste is the first and most critical step in the disposal
process. Se-75 waste must be separated based on its physical form: solid, liquid, or liquid
scintillation vials. It is also crucial to segregate waste based on half-life, keeping isotopes with
half-lives greater than 120 days separate.[2]
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Disposal Procedures for Different Waste Forms

The appropriate disposal procedure for Selenium-75 waste is contingent on its form.

Solid Waste: Solid Selenium-75 waste, such as contaminated gloves, paper, and plasticware,
is typically managed through an onsite Decay-in-Storage (DIS) program.[1] This process
involves storing the waste in a designated, shielded area until it has decayed to background
radiation levels. Given Se-75's half-life of 119.8 days, this is a viable disposal method. After a
sufficient decay period (generally 10 half-lives), the waste can be surveyed and, if at
background levels, disposed of as regular trash after defacing any radioactive material
symbols.[4]

Liquid Waste: Aqueous liquid waste containing Selenium-75 may be disposed of via the
sanitary sewer system, provided that specific regulatory limits are met.[1] These limits are in
place to ensure that the concentration of the radionuclide is sufficiently diluted to safe levels.
For instance, some institutions permit a laboratory disposal limit of up to 3 mCi per month for
Se-75.[1] Another guideline suggests limiting soluble waste to the sewer to less than 100 uCi
per day per lab.[2] It is imperative to consult and strictly adhere to your institution's specific
radiation safety manual and local regulations for sewer disposal.

Liquid Scintillation Vials: Waste from liquid scintillation counting containing Selenium-75 is
generally not suitable for decay-in-storage or sewer disposal due to the presence of hazardous
chemicals. This type of waste must be disposed of through an off-site radioactive waste
disposal program.[1] The vials should be collected in designated containers and transferred to
a licensed hazardous waste disposal contractor.[5]

The following table summarizes the key quantitative data for Selenium-75 handling and
disposal:
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Parameter

Value

Source

Half-life

119.8 days

[1](21[3]

Principal Emissions

136 keV and 265 keV gamma

rays

[1]

Solid Waste Disposal

Onsite Decay-in-Storage

[1]

Liquid Waste Disposal (Sewer)

Up to 3 mCi/month (example
limit) < 100 pCi/day per lab

(example limit)

[1]2]

Liquid Scintillation Waste

Off-Site Radioactive Waste

Disposal Program

[1]

Shielding for Gammas/X-rays

4.4 mm of lead reduces dose
rate by 90%

[2]

Annual Limit on Intake (ALI)

500 pCi (Ingestion), 700 pCi

(Inhalation)

[1]

Experimental Protocol: Decay-in-Storage (DIS) for
Solid Waste

Segregation: Collect all solid waste contaminated with Se-75 in a designated radioactive

waste container lined with a plastic bag. Ensure no liquids or sharps are mixed in this

container.

Labeling: Clearly label the container with the radionuclide (Selenium-75), the initial date of

waste accumulation, and the responsible researcher's name.

Storage: Store the container in a designated and shielded radioactive waste storage area.

The shielding should be appropriate for the amount of activity present.

Decay: Hold the waste for a minimum of 10 half-lives (approximately 1200 days for Se-75) to

allow for sufficient decay.
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e Survey: After the decay period, survey the waste container using a sensitive radiation
detection instrument, such as a Geiger-Mdller counter, in a low-background area. The
radiation levels should be indistinguishable from background.

» Disposal: If the survey confirms decay to background levels, obliterate or remove all
radioactive material labels and dispose of the waste in the regular trash.

o Record Keeping: Maintain detailed records of all waste stored for decay, including the date of
storage, initial activity, survey results, and final disposal date.[4]

Below is a diagram illustrating the logical workflow for the proper disposal of Selenium-75.
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Caption: Logical workflow for the proper disposal of Selenium-75 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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